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  4. (2S,3S,4S,5R,6S)-6-[2-(2-Ethylhexoxycarbonyl)benzoyl]oxy-3,4,5-trihydroxy-oxane-2-carboxylic Acid
(2S,3S,4S,5R,6S)-6-[2-(2-Ethylhexoxycarbonyl)benzoyl]oxy-3,4,5-trihydroxy-oxane-2-carboxylic Acid (2S,3S,4S,5R,6S)-6-[2-(2-Ethylhexoxycarbonyl)benzoyl]oxy-3,4,5-trihydroxy-oxane-2-carboxylic Acid
Brand Name: Vulcanchem
CAS No.: 59348-65-1
VCID: VC0109976
InChI: InChI=1S/C22H30O10/c1-3-5-8-12(4-2)11-30-20(28)13-9-6-7-10-14(13)21(29)32-22-17(25)15(23)16(24)18(31-22)19(26)27/h6-7,9-10,12,15-18,22-25H,3-5,8,11H2,1-2H3,(H,26,27)/t12?,15-,16-,17+,18-,22-/m0/s1
SMILES: CCCCC(CC)COC(=O)C1=CC=CC=C1C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula: C22H30O10
Molecular Weight: 454.5 g/mol

(2S,3S,4S,5R,6S)-6-[2-(2-Ethylhexoxycarbonyl)benzoyl]oxy-3,4,5-trihydroxy-oxane-2-carboxylic Acid

CAS No.: 59348-65-1

Reference Standards

VCID: VC0109976

Molecular Formula: C22H30O10

Molecular Weight: 454.5 g/mol

(2S,3S,4S,5R,6S)-6-[2-(2-Ethylhexoxycarbonyl)benzoyl]oxy-3,4,5-trihydroxy-oxane-2-carboxylic Acid - 59348-65-1

CAS No. 59348-65-1
Product Name (2S,3S,4S,5R,6S)-6-[2-(2-Ethylhexoxycarbonyl)benzoyl]oxy-3,4,5-trihydroxy-oxane-2-carboxylic Acid
Molecular Formula C22H30O10
Molecular Weight 454.5 g/mol
IUPAC Name (2S,3S,4S,5R,6S)-6-[2-(2-ethylhexoxycarbonyl)benzoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C22H30O10/c1-3-5-8-12(4-2)11-30-20(28)13-9-6-7-10-14(13)21(29)32-22-17(25)15(23)16(24)18(31-22)19(26)27/h6-7,9-10,12,15-18,22-25H,3-5,8,11H2,1-2H3,(H,26,27)/t12?,15-,16-,17+,18-,22-/m0/s1
Standard InChIKey UDJLVIABEVCMKC-OUTMRZRFSA-N
Isomeric SMILES CCCCC(CC)COC(=O)C1=CC=CC=C1C(=O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O
SMILES CCCCC(CC)COC(=O)C1=CC=CC=C1C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O
Canonical SMILES CCCCC(CC)COC(=O)C1=CC=CC=C1C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O
Synonyms 1-(2-Ethylhexyl 1,2-Benzenedicarboxylate) β-D-Glucopyranuronic Acid
PubChem Compound 185938
Last Modified Nov 11 2021
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